Cas no 62310-19-4 (Benzoic acid, 5-[(diethylamino)sulfonyl]-2-[(2-methylphenyl)amino]-)

• Product name: Benzoic acid, 5-[(diethylamino)sulfonyl]-2-[(2-methylphenyl)amino]-
• CAS No: 62310-19-4
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.44328
• CID: 449810
• PubChem ID: 12308437

Benzoic acid, 5-[(diethylamino)sulfonyl]-2-[(2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[(diethylamino)sulfonyl]-2-[(2-methylphenyl)amino]-
• 5-(diethylsulfamoyl)-2-(2-methylanilino)benzoic acid
• 62310-19-4
• DTXSID00487155

• Inchi： InChI=1S/C18H22N2O4S/c1-4-20(5-2)25(23,24)14-10-11-17(15(12-14)18(21)22)19-16-9-7-6-8-13(16)3/h6-12,19H,4-5H2,1-3H3,(H,21,22)
• InChI Key： SSYOBOWBJMPALS-UHFFFAOYSA-N
• SMILES： CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)NC2=CC=CC=C2C)C(=O)O

Computed Properties

• Exact Mass: 362.13016
• Monoisotopic Mass: 362.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 86.71

Additional information on Benzoic acid, 5-[(diethylamino)sulfonyl]-2-[(2-methylphenyl)amino]-

测试